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Compound of Interest

Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 5,5'-
Methylenebis(2-aminophenol) (CAS No: 22428-30-4), a chemical building block used in the

synthesis of high-performance polymers.[1] Due to the absence of a specific, publicly available

Safety Data Sheet (SDS) for this compound, the following guidance is based on safety

protocols for structurally related aromatic amines and general principles of laboratory safety.

Aromatic amines as a class are known for their potential toxicity, including carcinogenicity and

mutagenicity, and are readily absorbed through the skin.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
5,5'-Methylenebis(2-aminophenol) is a solid, and like related aromatic amines, it should be

handled with care to avoid inhalation of dust and direct contact with skin and eyes.[3] The

primary hazards associated with similar compounds are acute toxicity if swallowed or inhaled,

and suspected mutagenicity.[3]

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for tears or

holes before and during use.

Aromatic amines can be

absorbed through the skin.[2]

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[4]

To protect against splashes

and airborne particles.

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes.

Consider a chemical-resistant

apron for larger quantities.

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[3][5] If

significant dust is generated, a

NIOSH-approved respirator

with a particulate filter may be

necessary.

To prevent inhalation of

harmful dust.

Operational Plan for Handling
A systematic approach is crucial when working with potentially hazardous chemicals. The

following workflow outlines the key steps for safely handling 5,5'-Methylenebis(2-
aminophenol) in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1607468?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1607468
https://www.synblock.com/product/22428-30-4.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/a71301
https://www.witpress.com/Secure/elibrary/papers/ECO15/ECO15040FU1.pdf
https://www.biochemopharma.fr/uploads/products/msds/516380100.pdf
https://www.benchchem.com/product/b1607468#personal-protective-equipment-for-handling-5-5-methylenebis-2-aminophenol
https://www.benchchem.com/product/b1607468#personal-protective-equipment-for-handling-5-5-methylenebis-2-aminophenol
https://www.benchchem.com/product/b1607468#personal-protective-equipment-for-handling-5-5-methylenebis-2-aminophenol
https://www.benchchem.com/product/b1607468#personal-protective-equipment-for-handling-5-5-methylenebis-2-aminophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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